methyl 5-(aminocarbonyl)-2-[(3,4-dihydro-2(1H)-isoquinolinylacetyl)amino]-4-methyl-3-thiophenecarboxylate

• IUPAC Name: methyl 5-carbamoyl-2-[[2-(3,4-dihydro-1H-isoquinolin-2-yl)acetyl]amino]-4-methylthiophene-3-carboxylate
• InChI: InChI=1S/C19H21N3O4S/c1-11-15(19(25)26-2)18(27-16(11)17(20)24)21-14(23)10-22-8-7-12-5-3-4-6-13(12)9-22/h3-6H,7-10H2,1-2H3,(H2,20,24)(H,21,23)
• InChI Key: STHJMKUDLAHYCO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C(=O)OC)NC(=O)CN2CCC3=CC=CC=C3C2)C(=O)N
• Molecular Formula: C19H21N3O4S
• Molecular Weight: 387.5 g/mol

Description

Synthesis Analysis

The synthesis of complex molecules like this often involves multi-step reactions, starting from simpler precursors. A related example is the synthesis of 5-((arylthio- and heteroarylthio)methylene)-3-(2,2,2-trifluoroethyl)furan-2(5H)-ones, where γ-keto thiolester or γ-keto carboxylic acid are used as starting materials. These intermediates are then reacted with 4-aminoquinoline-derived amines via a ring opening-ring closure (RORC) process, yielding γ-hydroxy-γ-lactams (Kanishchev et al., 2013).

Molecular Structure Analysis

The molecular structure of compounds like the one can be determined using techniques such as X-ray diffraction. For instance, the structure of methyl 4-hydroxy-2-thioxo-1,2-dihydroquinoline-3-carboxylate was confirmed by X-ray diffraction, revealing the presence of a strong intramolecular hydrogen bond (Kovalenko et al., 2019).

Chemical Reactions and Properties

Chemical reactions involving isoquinoline derivatives can be diverse. For example, isoquinoline-1-carboxaldehyde thiosemicarbazones have been synthesized and evaluated for antineoplastic activity, showcasing the versatile chemical reactivity of isoquinoline derivatives (Liu et al., 1995).

Physical Properties Analysis

The physical properties of such compounds can be influenced by their molecular structure. For example, the crystal structure analysis can reveal how intramolecular forces, such as hydrogen bonds, affect the compound's stability and physical state (Vasu et al., 2004).

Chemical Properties Analysis

The chemical properties, such as reactivity and stability, can be assessed through various chemical reactions and mechanistic studies. For instance, the reaction of methyl 3-amino-4-cyano-5-methylthiothiophene-2-carboxylate with DMAD showcases the compound's reactivity and the potential to form polyfunctionalized quinolines, indicating a rich chemistry that could be explored for various applications (Tominaga et al., 1994).